N-[1-(2-phenylethyl)-3-piperidinyl]-2-(2-phenyl-1,3-thiazol-4-yl)acetamide

• IUPAC Name: N-[1-(2-phenylethyl)piperidin-3-yl]-2-(2-phenyl-1,3-thiazol-4-yl)acetamide
• InChI: InChI=1S/C24H27N3OS/c28-23(16-22-18-29-24(26-22)20-10-5-2-6-11-20)25-21-12-7-14-27(17-21)15-13-19-8-3-1-4-9-19/h1-6,8-11,18,21H,7,12-17H2,(H,25,28)
• InChI Key: ASKPMQJPZPRQJD-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)CCC2=CC=CC=C2)NC(=O)CC3=CSC(=N3)C4=CC=CC=C4
• Molecular Formula: C24H27N3OS
• Molecular Weight: 405.6 g/mol

Description

N-[1-(2-phenylethyl)-3-piperidinyl]-2-(2-phenyl-1,3-thiazol-4-yl)acetamide, commonly known as PET or PET-18, is a chemical compound that has been extensively studied for its potential applications in medical research. PET-18 is a synthetic compound that belongs to the class of thiazole derivatives. It is a white crystalline powder that is soluble in organic solvents like DMSO and DMF.

Mechanism of Action

PET-18 binds to the sigma-1 receptor with high affinity and acts as a modulator of its activity. The sigma-1 receptor is a chaperone protein that is involved in the regulation of various ion channels, enzymes, and signaling pathways. PET-18 enhances the activity of the sigma-1 receptor, leading to the modulation of various physiological processes, including calcium signaling, neurotransmitter release, and gene expression.
Biochemical and Physiological Effects:
PET-18 has been shown to have various biochemical and physiological effects in animal models. It has been shown to reduce pain sensitivity in rats and mice, suggesting its potential as a new analgesic drug. PET-18 has also been shown to have antidepressant effects in mice, suggesting its potential as a new antidepressant drug. In addition, PET-18 has been shown to have neuroprotective effects in animal models of neurodegenerative diseases, suggesting its potential as a new drug for the treatment of these diseases.

Advantages and Limitations for Lab Experiments

PET-18 has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized in large quantities, making it readily available for research purposes. PET-18 has also been extensively studied in animal models, providing a wealth of data on its pharmacological properties. However, PET-18 has some limitations for lab experiments, including its potential toxicity and the need for further studies on its safety and efficacy.

Future Directions

There are several future directions for the research on PET-18. One potential direction is the development of new drugs based on PET-18 for the treatment of pain, depression, and neurodegenerative diseases. Another potential direction is the further exploration of the mechanism of action of PET-18 and its interaction with the sigma-1 receptor. This could lead to a better understanding of the physiological processes regulated by the sigma-1 receptor and the development of new drugs that target this receptor. Finally, the safety and efficacy of PET-18 need to be further studied in order to determine its potential as a new drug for clinical use.

Scientific Research Applications

PET-18 has been extensively studied for its potential applications in medical research. It is a potent ligand for the sigma-1 receptor, which is a protein that is involved in various physiological processes, including pain perception, memory, and mood regulation. PET-18 has been shown to have analgesic and antidepressant effects in animal models, making it a potential candidate for the development of new drugs for the treatment of pain and depression.